Cas no 896676-37-2 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 896676-37-2
• MF: C₁₈H₁₆N₂O₅S
• MW: 372.395043373108
• CID: 5842921
• PubChem ID: 3601962
• Update Time: 2025-09-28

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-6-carboxamide, N-(4,7-dimethoxy-2-benzothiazolyl)-2,3-dihydro-
• 896676-37-2
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• AKOS024586255
• F0600-1578

• Inchi： 1S/C18H16N2O5S/c1-22-12-5-6-13(23-2)16-15(12)19-18(26-16)20-17(21)10-3-4-11-14(9-10)25-8-7-24-11/h3-6,9H,7-8H2,1-2H3,(H,19,20,21)
• InChI Key： JCQJMBQIMAEGJY-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC4=C(OC)C=CC(OC)=C4S3)=O)C=C2OCC1

Computed Properties

• Exact Mass: 372.07799279g/mol
• Monoisotopic Mass: 372.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• pka: 8.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Comprehensive Overview of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 896676-37-2)

The compound N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 896676-37-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the benzothiazole and benzodioxine moieties, make it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, given its ability to interact with biological targets.

One of the key reasons for the growing interest in this compound is its relevance to neurodegenerative diseases and cancer research. Recent studies have highlighted the role of benzothiazole derivatives in modulating cellular pathways associated with oxidative stress and inflammation, which are critical factors in conditions like Alzheimer's disease and Parkinson's disease. Additionally, the dimethoxy and benzodioxine groups contribute to its pharmacokinetic properties, enhancing its bioavailability and metabolic stability.

From a synthetic chemistry perspective, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide presents an intriguing challenge due to its complex structure. Chemists are particularly interested in optimizing its synthesis to improve yield and purity, which are essential for scaling up production. The compound's CAS No. 896676-37-2 serves as a unique identifier in chemical databases, facilitating easier access to its physicochemical data and safety information.

In the context of green chemistry and sustainable drug development, this compound aligns with the industry's shift toward environmentally friendly processes. Researchers are investigating solvent-free or low-toxicity solvent methods for its synthesis, addressing concerns about waste reduction and energy efficiency. Such approaches are increasingly important as regulatory bodies and consumers demand greener alternatives in pharmaceutical manufacturing.

The compound's potential extends beyond therapeutics. Its structural motifs are being explored in material science, particularly in the design of organic semiconductors and fluorescent probes. The benzothiazole core, for instance, is known for its luminescent properties, making it valuable in developing sensors and optoelectronic devices. This multidisciplinary applicability underscores its versatility and broadens its appeal across scientific domains.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2,3-dihydro-1,4-benzodioxine-6-carboxamide is crucial. Computational modeling and molecular docking studies are being employed to predict its interactions with biological targets, accelerating the drug discovery process. These techniques, combined with high-throughput screening, are paving the way for identifying new indications and optimizing its efficacy.

As the scientific community continues to explore this compound, its CAS No. 896676-37-2 remains a pivotal reference point for collaboration and knowledge sharing. With advancements in AI-driven drug discovery and precision medicine, the role of such specialized molecules is expected to expand, offering new opportunities for innovation and therapeutic breakthroughs.